1,3-Dimethyl-5-iodo-2-nitrobenzene

• CAS No.: 144991-54-8
• Molecular Formula: C8H8INO2
• Molecular Weight: 277.06 g/mol
• IUPAC Name: 5-iodo-1,3-dimethyl-2-nitrobenzene
• InChI: InChI=1S/C8H8INO2/c1-5-3-7(9)4-6(2)8(5)10(11)12/h3-4H,1-2H3
• InChI Key: GZOAEHYMJCNNSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1[N+](=O)[O-])C)I

Description

1,3-Dimethyl-5-iodo-2-nitrobenzene is a useful research compound. Its molecular formula is C8H8INO2 and its molecular weight is 277.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,6-dimethylnitrobenzene (151 g, 1.0 mol), acetic acid (1200 ml), and conc. H2SO4 (60 ml) was added iodine (102 g, 0.4 mol) and periodic acid dehydrate (205 g, 0.9 mol). The resulting solution was heated at 90° C. for 4 days. After cooling to room temperature, the reaction mixture was diluted with water (2000 ml). The yellow crystals were filtered and washed with water to give 220 g of pure product (79%). 1H-NMR δ (DMSO-d6, 300 MHz): 7.95 (d, J=7.8 Hz, 1H), 7.08 (d, J=7.8 Hz, 1H), 2.27 (s, 3H), 2.16 (s, 3H).